Cas no 104066-68-4 (2-hept-3-ynoxyoxane)

• Product Name: 2-hept-3-ynoxyoxane
• CAS No: 104066-68-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1140569
• PubChem ID: 13667195
• Update Time: 2025-04-20

2-hept-3-ynoxyoxane Chemical and Physical Properties

Names and Identifiers

• 2-hept-3-ynoxyoxane
• 104066-68-4
• DTXSID60546217
• 2-[(Hept-3-yn-1-yl)oxy]oxane

• Inchi： 1S/C12H20O2/c1-2-3-4-5-7-10-13-12-9-6-8-11-14-12/h12H,2-3,6-11H2,1H3
• InChI Key： ODERTIUWLYWYEJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCC#CCCC

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46